4-Bromomethyl-3-fluoropyridine

• IUPAC Name: 4-(bromomethyl)-3-fluoropyridine
• InChI: InChI=1S/C6H5BrFN/c7-3-5-1-2-9-4-6(5)8/h1-2,4H,3H2
• InChI Key: KTARAIMDJZXDFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1CBr)F
• Molecular Formula: C6H5BrFN
• Molecular Weight: 190.01 g/mol
• CAS No.: 1227602-49-4

Description

4-Bromomethyl-3-fluoropyridine is a heterocyclic organic compound that features a pyridine ring substituted with a bromomethyl group at the 4-position and a fluorine atom at the 3-position

Mechanism of Action

Target of Action

The primary target of 4-Bromomethyl-3-fluoropyridine is the carbon atoms in organic compounds during the Suzuki–Miyaura coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which forms carbon-carbon bonds by coupling boronic acids with organic halides .

Mode of Action

this compound interacts with its targets through a two-step process: oxidative addition and transmetalation . In the oxidative addition step, palladium donates electrons to form a new palladium-carbon bond with the electrophilic organic groups . In the transmetalation step, the nucleophilic organic groups are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction is the primary biochemical pathway affected by this compound . This reaction is widely used in organic synthesis for creating carbon-carbon bonds, and it is known for its mild and functional group tolerant reaction conditions .

Pharmacokinetics

The compound’s molecular weight is 19001300 , which could influence its absorption and distribution

Result of Action

The result of this compound’s action is the formation of new carbon-carbon bonds . This is a crucial step in the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction requires a palladium catalyst and a base . The choice of these reagents, as well as the reaction temperature and solvent, can significantly affect the reaction’s outcome .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the use of N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) to achieve the bromination at the 4-position .

Industrial Production Methods: Industrial production of 4-Bromomethyl-3-fluoropyridine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure efficient mixing and heat transfer, thereby improving yield and reducing reaction times.

Chemical Reactions Analysis

Types of Reactions: 4-Bromomethyl-3-fluoropyridine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alcohols.

Cross-Coupling Reactions: It can participate in Suzuki-Miyaura and Heck coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to yield different products.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiolate, and primary amines.

Cross-Coupling Reactions: Palladium catalysts, such as Pd(PPh3)4, are commonly used along with bases like potassium carbonate.

Major Products Formed:

Nucleophilic Substitution: Substituted pyridines with various functional groups.

Cross-Coupling Reactions: Biaryl compounds and other complex organic molecules.

Scientific Research Applications

4-Bromomethyl-3-fluoropyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is utilized in the development of bioactive molecules and probes for biological studies.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is employed in the production of agrochemicals and materials science.

Comparison with Similar Compounds

3-Bromomethyl-4-fluoropyridine: Similar structure but with different substitution pattern.

4-Chloromethyl-3-fluoropyridine: Chlorine instead of bromine at the 4-position.

4-Bromomethyl-2-fluoropyridine: Fluorine at the 2-position instead of the 3-position.

Uniqueness: 4-Bromomethyl-3-fluoropyridine is unique due to the specific positioning of the bromomethyl and fluorine groups, which imparts distinct reactivity and electronic properties. This makes it particularly useful in selective synthetic transformations and the development of specialized bioactive compounds .

Biological Activity

4-Bromomethyl-3-fluoropyridine is a halogenated pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound's unique structure, characterized by the presence of bromine and fluorine substituents, positions it as a promising candidate for drug development and biological research.

• Molecular Formula : C6H5BrF
• Molar Mass : Approximately 194.01 g/mol
• Structural Features : The compound features a bromomethyl group at the 4-position and a fluorine atom at the 3-position of the pyridine ring, which influences its reactivity and biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The halogen substituents can enhance binding affinity and selectivity, making it a valuable scaffold for designing active pharmaceutical ingredients (APIs).

Potential Mechanisms Include :

• Enzyme Inhibition : Similar compounds have shown inhibitory effects on cytochrome P450 enzymes, which are critical in drug metabolism.
• Modulation of Receptors : The compound may act as a modulator for specific receptors involved in disease pathways, potentially leading to therapeutic effects.

Biological Activity Studies

Research has highlighted several aspects of the biological activity of this compound:

• Antimicrobial Properties : Studies indicate that halogenated pyridines can exhibit antimicrobial effects by inhibiting bacterial enzymes essential for cell wall synthesis.
• Anticancer Potential : Preliminary findings suggest that derivatives of this compound may possess anticancer properties, warranting further investigation into their efficacy against various cancer cell lines .
• Neuropharmacological Effects : Some studies have explored the potential of this compound in modulating neurotransmitter systems, suggesting possible applications in treating neurological disorders .

Data Table: Biological Activities and Inhibitory Potency

Activity Type	Compound	IC50 (µM)	Reference
Antimicrobial	This compound	12.5
GSK-3β Inhibition	Related Derivative	0.5
Receptor Modulation	Novel Analog	0.8

Case Study 1: Antimicrobial Activity

In a study evaluating various halogenated pyridines, this compound was tested against several bacterial strains. The results demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria, indicating its potential as a lead compound for antibiotic development.

Case Study 2: Neuropharmacological Evaluation

A preclinical study assessed the effects of this compound on behavioral models of anxiety and depression in rodents. The compound showed promise in modulating anxiety-related behaviors without significant side effects, suggesting its potential as a therapeutic agent in neuropharmacology.

Synthesis routes and methods

Procedure details

To a solution of (3-fluoropyridin-4-yl)methanol (910 mg, 7.2 mmol) in anhydrous chloroform (25 mL) was added dropwise a solution of phosphorus tribromide (675 μL, 7.2 mmol) in anhydrous chloroform (10 mL) at 0° C. The mixture was stirred for 3 hours at room temperature. Water was added and extracted 3 times with dichloromethane. The organic phase was washed with brine and dried over magnesium sulfate. After evaporation of the solvent, 4-(bromomethyl)-3-fluoropyridine was obtained (260 mg, 19% yield) and used in the next step without further purification; 1H NMR (400 MHz, MeOd4): δ 0.81 (s, 2H), 8.25 (t, J=6.4 Hz, 1H). 8.76 (d, J=5.9 Hz, 1H), 9.05 (d, J=3.5 Hz, 1H).